Cas no 2331259-67-5 (4-Amino-piperidin-2-one tosylate)

• Product Name: 4-Amino-piperidin-2-one tosylate
• CAS No: 2331259-67-5
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• MDL: MFCD31812902
• CID: 4773986
• Update Time: 2026-02-26

4-Amino-piperidin-2-one tosylate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-piperidin-2-one tosylate
• SB35791
• 4-Aminopiperidin-2-one 4-methylbenzenesulfonate

• MDL： MFCD31812902
• Inchi： 1S/C7H8O3S.C5H10N2O/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-1-2-7-5(8)3-4/h2-5H,1H3,(H,8,9,10);4H,1-3,6H2,(H,7,8)
• InChI Key： BKVAFIVJXPHFCJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O=C1CC(CCN1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 309
• Topological Polar Surface Area: 118

Additional information on 4-Amino-piperidin-2-one tosylate

Research Brief on 4-Amino-piperidin-2-one Tosylate (CAS: 2331259-67-5): Recent Advances and Applications

4-Amino-piperidin-2-one tosylate (CAS: 2331259-67-5) is a chemically significant compound that has garnered attention in the pharmaceutical and biochemical research communities due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

One of the key areas of interest is the role of 4-Amino-piperidin-2-one tosylate in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the design of selective PI3K inhibitors, which are being investigated for their efficacy in treating solid tumors. The study reported improved pharmacokinetic profiles and reduced off-target effects compared to earlier generations of inhibitors.

Another significant advancement involves the compound's application in neuropharmacology. Researchers have identified 4-Amino-piperidin-2-one tosylate as a precursor for the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective and antipsychotic properties. A recent preclinical study demonstrated that derivatives of this compound could modulate sigma-1 receptors with high affinity, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings were corroborated by in vitro and in vivo models, showing promising results in reducing oxidative stress and improving cognitive function.

In addition to its therapeutic potential, recent work has also focused on optimizing the synthetic routes for 4-Amino-piperidin-2-one tosylate. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. The new synthetic pathway reduces the use of hazardous reagents and improves overall yield, making it more feasible for industrial-scale applications. This development is particularly relevant for pharmaceutical companies looking to streamline the production of high-value intermediates.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 4-Amino-piperidin-2-one tosylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its applications underscore its importance in modern drug discovery. Future studies are expected to explore its utility in combination therapies and personalized medicine, leveraging its unique chemical properties to address unmet medical needs.

In conclusion, 4-Amino-piperidin-2-one tosylate (CAS: 2331259-67-5) represents a promising scaffold in medicinal chemistry, with recent research highlighting its potential in oncology, neuropharmacology, and beyond. Continued innovation in synthesis and application will likely expand its role in the development of next-generation therapeutics. This brief serves as a snapshot of the current state of research, providing valuable insights for professionals in the field.